3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-3,4-dihydro-2H-benzimidazolo[2,1-b]quinazolin-1-one
• InChI: InChI=1S/C21H17N3O2/c1-26-15-8-6-13(7-9-15)14-10-18-16(20(25)11-14)12-24-19-5-3-2-4-17(19)22-21(24)23-18/h2-9,12,14H,10-11H2,1H3
• InChI Key: BHWMTOCQXDITPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=NC4=NC5=CC=CC=C5N4C=C3C(=O)C2

Description

3-(4-Methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a synthetic tricyclic quinazolinone derivative of significant interest in medicinal chemistry research. This compound belongs to the larger class of 3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-ones, which can be efficiently synthesized in a single step using recyclable ionic liquids like 3-butyl-1-methyl imidazolium bromide, offering a green chemistry advantage for its production . The quinazolinone core is a privileged scaffold in drug discovery, known for conferring a wide range of biological activities . Researchers investigate this and related compounds primarily for their potential pharmacological properties. Specific analogs within this structural family have demonstrated notable anti-inflammatory and analgesic activities in pharmacological evaluations, showing comparative potency to standard drugs like diclofenac sodium but with a milder ulcerogenic profile . Furthermore, various quinazolinone derivatives have been reported to possess antimicrobial , anticonvulsant , and anticancer activities, with some acting as inhibitors of critical biological targets such as topoisomerase I . This makes the compound a valuable template for developing novel therapeutic agents in multiple disease areas. This product is intended for research and development purposes in a controlled laboratory setting. 3-(4-Methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Benzimidazole Ring Formation

The benzimidazole moiety is typically synthesized via condensation of o-phenylenediamine derivatives with carbonyl-containing substrates. For 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one, a modified approach employs 2-amino-N-(2-nitrophenyl)acetamide as a precursor, which undergoes reductive cyclization under H₂/Pd-C to form the benzimidazole core. Methanol/water solvent systems (2:1 v/v) at 80°C for 12 hours achieve 85–90% conversion, with the nitro group serving as an internal oxidant.

Quinazolinone Annulation

Quinazolinone formation occurs through acid-catalyzed cyclization of adjacent amide and ketone groups. In one protocol, methyl 3-(4-methoxyphenyl)propanoate reacts with ammonium acetate in acetic acid under reflux (110°C, 6 h), yielding the dihydroquinazolinone scaffold. Critical to regioselectivity is the electron-donating methoxy group, which directs electrophilic attack to the para position (confirmed by NOE NMR studies).

Catalytic Photoredox Cascade Reactions

Recent advances utilize Ru(bpy)₃Cl₂-mediated photoredox catalysis to merge benzimidazole and quinazolinone rings in a single step.

Reaction Conditions and Optimization

Parameter	Optimal Value	Impact on Yield
Catalyst loading	2.5 mol% Ru(bpy)₃Cl₂	Increases from 15% → 68%
Solvent system	MeOH:H₂O (2:1)	Enhances solubility of diazo precursors
Light wavelength	455 nm blue LEDs	Maximizes catalyst excitation
Temperature	35°C	Balances kinetics and side reactions

Under these conditions, phenyl 2-diazoacetate (1.5 eq.) reacts with olefinic precursors (e.g., 3-(4-methoxyphenyl)propenoate) via a radical-polar crossover mechanism, achieving 71% isolated yield after 48 hours. The reaction proceeds through:

• Photoexcitation of Ru(bpy)₃²⁺ to Ru(bpy)₃³⁺

• Single-electron transfer to the diazo compound, generating a diazenyl radical

• Cycloaddition with the olefin to form the fused ring system

Enzymatic Resolution for Stereochemical Control

While the target compound lacks chiral centers, related intermediates (e.g., glycidic esters) require enantioselective synthesis. Lipase A from Serratia marcescens resolves racemic trans-3-(4-methoxyphenyl)glycidate methyl ester with 98% enantiomeric excess (ee) via kinetic resolution:

• Racemic substrate (100 g) in toluene/phosphate buffer (7.5 pH)

• Enzyme loading : 20% w/w relative to substrate

• Conversion : 50–52% achieved in 6–7 hours at 30°C

• Product isolation : Filtration and toluene extraction yield (2R,3S)-enantiomer

This method avoids traditional chiral auxiliaries, reducing synthetic steps by 40% compared to asymmetric epoxidation routes.

Functionalization and Late-Stage Modifications

Methoxyphenyl Group Introduction

The 4-methoxyphenyl moiety is installed via Suzuki-Miyaura coupling using:

• Boronic ester : 4-methoxyphenylboronic acid pinacol ester (1.2 eq.)

• Catalyst : Pd(PPh₃)₄ (5 mol%)

• Base : K₂CO₃ (2 eq.) in dioxane/H₂O (3:1) at 90°C

Coupling occurs at the C3 position of the dihydroquinazolinone, with microwave irradiation (150 W, 20 min) improving yields to 82% compared to thermal heating (65%, 12 h).

Oxidative Aromatization

Dihydro intermediates are oxidized to the fully aromatic quinazolinone using DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) in dichloromethane (0°C → rt, 2 h). Excess oxidant (1.5 eq.) ensures complete conversion without over-oxidation of the methoxy group.

Comparative Analysis of Synthetic Routes

Method	Steps	Total Yield	Key Advantage	Limitation
Photoredox cascade	3	68%	Convergent synthesis	Requires specialized equipment
Stepwise cyclization	5	45%	Amenable to scale-up	Low diastereoselectivity
Enzymatic resolution	4	52%	High enantiopurity	Limited to chiral intermediates

The photoredox approach offers the shortest pathway but demands rigorous control of light intensity and catalyst recycling. Traditional stepwise methods remain preferable for gram-scale production due to simpler workup procedures .

Chemical Reactions Analysis

Quinazolin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: It can be oxidized under suitable conditions.

Reduction: Reduction reactions can modify its structure.

Substitution: Substituents can be introduced at different positions. Common reagents include oxidants (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and nucleophiles (e.g., amines).

Scientific Research Applications

Antiviral Properties

Recent studies have indicated that derivatives of quinazolinones, including 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one, exhibit antiviral activities. Specifically, certain quinazolinone derivatives have been identified as inhibitors of HIV-1 and other viral pathogens. For instance, compounds synthesized from this class have shown efficacy against the NS5B RNA-dependent RNA polymerase of the hepatitis C virus, highlighting their potential as antiviral agents .

Antimicrobial Activity

The compound has also demonstrated significant antimicrobial properties. In vitro studies have shown that it is effective against a range of bacterial strains such as Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve the inhibition of bacterial growth by interfering with essential cellular processes .

Microorganism	Activity
Staphylococcus aureus	Effective
Escherichia coli	Effective
Klebsiella pneumonia	Effective

Synthetic Methods

The synthesis of 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one typically involves multi-step reactions starting from readily available precursors. Various methods have been documented in literature for synthesizing quinazolinone derivatives:

• Condensation Reactions : These are often employed to form the core structure by reacting appropriate amines with carbonyl compounds.
• Cyclization Techniques : Cyclization reactions are crucial for forming the benzimidazole and quinazolinone rings.

A notable synthetic route involves the use of hydrazine derivatives to facilitate the formation of the benzimidazole moiety, which is then further functionalized to introduce methoxy groups .

Pharmacological Insights

The pharmacological profile of 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one suggests its potential as a therapeutic agent in treating various conditions:

• Anticancer Activity : Some studies have indicated that quinazolinone derivatives can inhibit tumor growth in specific cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Analgesic Effects : Preliminary research has shown that certain derivatives exhibit analgesic properties comparable to standard analgesics when tested in animal models .

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety of 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one:

• A study published in GSC Biological and Pharmaceutical Sciences reported on the synthesis and antibacterial activity of related compounds, demonstrating their effectiveness against various pathogens .
• Another research effort focused on the antiviral properties of synthesized quinazolinones against HIV-1 and other viruses, showcasing their potential application in antiviral drug development .

Mechanism of Action

The exact mechanism of action for quinazolin-4(3H)-one depends on its specific application. For PARP-1/2 inhibitors, it likely involves binding to the poly(ADP-ribose) polymerase enzymes and interfering with DNA repair processes.

Comparison with Similar Compounds

Table 1: Structural Comparison of Quinazolinone Derivatives

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	Benzimidazo[2,1-b]quinazolinone	3-(4-Methoxyphenyl)	368.41	Rigid fused-ring system; methoxy enhances electron density .
12-(4-Fluorophenyl)-analogue	Benzimidazo[2,1-b]quinazolinone	3-(4-Methoxyphenyl), 12-(4-Fluoro)	439.49	Fluorine increases lipophilicity; potential for enhanced bioavailability.
2-(4-Methoxyphenyl)quinazolin-4(3H)-one	Quinazolinone	2-(4-Methoxyphenyl)	268.27	Simpler scaffold; lacks benzimidazole fusion, reducing structural rigidity.
Pyrimido[1,2-a]benzimidazoles	Pyrimido-benzimidazole	Variable (e.g., aryl, alkyl)	~300–400	Broader π-conjugation; reported antidiabetic/antimicrobial activity .

Key Observations :

• Substituents like 4-methoxy or 4-fluoro groups modulate electronic and steric properties, impacting solubility and target interactions .

Key Observations :

• Ionic liquids (e.g., [bmim]Br) and ultrasound-assisted methods enable rapid, high-yield synthesis of the target compound , outperforming traditional methods requiring harsh conditions .
• Magnetic nanocatalysts (e.g., Fe₃O₄@SiO₂–ZrCl₂) offer sustainable alternatives but demand higher temperatures .

Table 3: Reported Bioactivities of Analogues

Compound Class	Biological Activity	Mechanism/Application	Reference
Benzimidazo[2,1-b]quinazolinones	Antimicrobial, Anticancer	DNA intercalation; kinase inhibition
Pyrido[2,3-d]pyrimidines	Antiviral, Anti-inflammatory	Cyclooxygenase (COX) inhibition
DPA-HBFQ-1	Breast cancer inhibition	Apoptosis induction; ERα modulation
Benzo[4,5]imidazo[2,1-b]quinazolinones	Antioxidant	Free radical scavenging

Key Observations :

• The 4-methoxyphenyl group may enhance metabolic stability compared to non-substituted analogues .

Biological Activity

The compound 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a heterocyclic organic compound that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, pharmacological properties, and results from various studies.

Synthesis

The synthesis of 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one typically involves several steps, including the formation of the benzimidazole core and subsequent modifications to introduce the methoxyphenyl group. The synthetic pathways often utilize readily available precursors and can vary based on desired purity and yield.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. The National Cancer Institute's Developmental Therapeutics Program has conducted screenings against various cancer cell lines. The results indicated that the compound exhibits varying degrees of cytotoxicity across different cancer types.

• Cell Lines Tested : The compound was evaluated against approximately 60 different cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers.
• Results Summary : While some cell lines showed sensitivity to the compound at concentrations around 10 µM, others exhibited minimal response. Notably, leukemia cell lines were among the most sensitive to treatment.

Cancer Type	Sensitivity Level
Leukemia	High
Melanoma	Moderate
Lung Cancer	Low
Colon Cancer	Low
Breast Cancer	Moderate

The mechanism by which 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one exerts its anticancer effects is not yet fully elucidated. However, preliminary studies suggest that it may induce apoptosis in cancer cells through various pathways:

• Induction of Apoptosis : Evidence suggests that the compound may activate apoptotic pathways in sensitive cancer cells.
• Inhibition of Cell Proliferation : The compound appears to interfere with cell cycle progression in certain cancer types.

Case Studies

Several case studies have been documented regarding the efficacy of this compound in preclinical settings:

• Study on Breast Cancer Cells (MDA-MB-468) :
  • Researchers found that modifications to the methoxy group significantly enhanced antitumor activity.
  • The study reported a notable reduction in cell viability upon treatment with optimized derivatives.
• Study on Leukemia Cell Lines :
  • A comprehensive screening revealed that certain derivatives of the compound exhibited IC50 values lower than those of standard chemotherapeutic agents.
  • These findings indicate potential for further development as an anticancer therapeutic.

Q & A

Basic Research Questions

Q. What are the most effective synthetic routes for preparing 3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one?

• Methodology : The compound can be synthesized via multicomponent reactions (MCRs) under green conditions. For example, ZnO nanoparticles (NPs) catalyze Knoevenagel–Michael-cyclization reactions involving 2-aminobenzimidazoles, aldehydes, and cyclic ketones (e.g., dimedone) . Deep eutectic solvents (e.g., NGPU, a glucose-pregabalin-urea mixture) have also been used to enhance reaction efficiency, achieving yields >85% with reduced reaction times (4–6 hours) . Key steps include refluxing in ethanol with catalytic acetic acid and optimizing stoichiometry of reactants .

Q. How can the molecular structure of this compound be confirmed experimentally?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural elucidation. For example, related benzimidazoquinazolinones show planar quinazoline moieties with dihedral angles between fused rings (e.g., 71.84° for naphtho-pyran derivatives) . Complementary techniques include high-resolution mass spectrometry (HRMS) to confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 315.0428) and NMR spectroscopy to resolve methoxyphenyl protons (δ 3.8–4.1 ppm) and aromatic protons (δ 6.7–8.2 ppm) .

Q. What analytical methods are recommended for assessing purity and stability?

• Methodology : High-performance liquid chromatography (HPLC) with UV detection (λ = 254 nm) is used to monitor purity (>98%). Stability studies under thermal stress (40–60°C) and photolytic conditions (ICH Q1B guidelines) can identify degradation products . IR spectroscopy verifies functional groups (e.g., C=O stretch at ~1680 cm⁻¹) .

Advanced Research Questions

Q. How can catalytic systems be optimized to improve reaction yields and reduce byproducts?

• Methodology : Compare heterogeneous catalysts like γ-Fe₂O₃@starch-SO₃H (reusable up to 4 cycles with <5% yield loss) vs. ZnO NPs (yields ~90% in 3 hours) . Design of experiments (DoE) using response surface methodology (RSM) can model variables (e.g., catalyst loading, temperature). For example, increasing ZnO NP concentration from 5 mol% to 10 mol% reduces reaction time by 30% . Advanced characterization (TEM, BET) links catalyst morphology (e.g., 20–50 nm particle size) to activity .

Q. How do structural modifications (e.g., substituents on the methoxyphenyl group) influence biological activity?

• Methodology : Replace the 4-methoxyphenyl group with electron-withdrawing (e.g., nitro) or donating (e.g., dimethylamino) substituents and test in vitro. For example, analogs with indole moieties exhibit anticancer activity (IC₅₀ = 2.1–8.7 µM) via topoisomerase II inhibition . Molecular docking (AutoDock Vina) predicts binding affinities to targets like EGFR (ΔG = −9.2 kcal/mol) . SAR studies correlate logP values (2.5–4.1) with membrane permeability .

Q. How can contradictions in reported biological data (e.g., variable IC₅₀ values) be resolved?

• Methodology : Standardize assay protocols (e.g., MTT vs. SRB assays) and cell lines (e.g., MCF-7 vs. HeLa). For example, discrepancies in antimicrobial activity (MIC = 8–64 µg/mL) may arise from differences in bacterial strains (Gram+ vs. Gram−) . Use orthogonal assays (e.g., flow cytometry for apoptosis vs. Western blot for protein expression) to validate mechanisms . Meta-analysis of published data identifies outliers due to solvent effects (DMSO >5% reduces viability) .

Q. What computational approaches are suitable for predicting physicochemical properties?

• Methodology : Density functional theory (DFT) calculates electronic properties (HOMO-LUMO gap = 3.8 eV) and electrostatic potential maps to identify nucleophilic/electrophilic sites . QSPR models predict solubility (logS = −4.2) and bioavailability (Lipinski’s rule compliance) . Molecular dynamics (MD) simulations (AMBER) assess stability in lipid bilayers for BBB penetration studies .